Cas no 2639448-49-8 (1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid)

• Product Name: 1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid
• CAS No: 2639448-49-8
• MF: C₂₇H₃₁NO₄
• MW: 433.539347887039
• CID: 5641461
• PubChem ID: 165903706
• Update Time: 2025-06-21

1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]methyl}cyclobutane-1-carboxylic acid
• EN300-28229415
• 2639448-49-8
• 1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H31NO4/c29-25(30)27(15-8-16-27)18-28(19-9-2-1-3-10-19)26(31)32-17-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,19,24H,1-3,8-10,15-18H2,(H,29,30)
• InChI Key： GCKFUTPBIULMSV-UHFFFAOYSA-N
• SMILES： OC(C1(CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C2CCCCC2)CCC1)=O

Computed Properties

• Exact Mass: 433.22530847g/mol
• Monoisotopic Mass: 433.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid

Introduction to 1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid (CAS No: 2639448-49-8)

1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid, identified by its CAS number 2639448-49-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexyl group, a fluorenylmethoxycarbonyl moiety, and an aminomethyl substituent attached to a cyclobutane core. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The cyclohexyl group in the molecular structure imparts steric bulk and lipophilicity, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. This feature is particularly valuable in medicinal chemistry, where optimizing pharmacokinetic profiles is crucial for the efficacy and safety of potential therapeutic agents. The fluorenylmethoxycarbonyl (Fmoc) group is commonly employed as an amino protecting group in peptide synthesis, but in this context, it may serve additional roles such as modulating receptor binding or enhancing metabolic stability. The aminomethyl substituent introduces a reactive amine functionality, which can be further modified or utilized for bioconjugation purposes, enabling the development of novel drug formulations or diagnostic probes.

The cyclobutane core provides a rigid scaffold that can enhance the binding affinity of the compound to its target proteins or enzymes. Cyclobutane derivatives have been explored in various therapeutic areas due to their ability to mimic natural amino acid sequences or disrupt protein-protein interactions. The combination of these structural elements in 1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid suggests a multifaceted approach to drug design, potentially targeting multiple pathways or mechanisms simultaneously.

In recent years, there has been growing interest in the development of small molecule inhibitors that modulate protein-protein interactions (PPIs). PPIs play critical roles in various biological processes, including signal transduction, cell cycle regulation, and disease pathogenesis. The unique structural features of 1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid make it a promising candidate for targeting such interactions. For instance, the rigid cyclobutane ring can serve as a scaffold to mimic the geometry of natural substrates or bind to specific pockets within the target protein. Additionally, the lipophilic cyclohexyl group and the fluorinated aromatic ring may enhance binding affinity through hydrophobic interactions and π-stacking effects.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery of novel PPI modulators. These methods allow researchers to predict how different molecular structures will interact with their targets, enabling the rapid identification of lead compounds. In this context, 1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid could be screened against libraries of PPIs to identify potential therapeutic applications. Preliminary studies have suggested that compounds with similar structural motifs may exhibit inhibitory activity against key PPIs involved in cancer progression, inflammation, and neurodegenerative diseases.

The synthetic chemistry behind this compound also highlights its versatility as a building block for more complex molecules. The presence of multiple functional groups provides opportunities for further derivatization, allowing chemists to tailor its properties for specific applications. For example, the amine functionality could be used to link the compound to other biomolecules via click chemistry or conjugation techniques. This flexibility makes it an attractive candidate for developing prodrugs or targeted delivery systems.

In addition to its potential as a therapeutic agent, 1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid may find applications in diagnostic imaging and biomarker detection. Fluorene-based probes are widely used in fluorescence microscopy and other imaging techniques due to their excellent photophysical properties. By incorporating a fluorenylmethoxycarbonyl group into the molecular structure, this compound could serve as a fluorescent label for detecting specific biological targets or monitoring disease progression in real-time.

The growing body of research on structure-based drug design underscores the importance of understanding how molecular features influence biological activity. Computational methods such as molecular dynamics simulations and quantum mechanics calculations are increasingly being used to predict how small molecules interact with their targets at an atomic level. These techniques provide insights into binding mechanisms and help optimize drug candidates for improved efficacy and selectivity. The complex structure of 1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid, with its multiple functional groups and rigid framework, makes it an excellent subject for such studies.

The development of novel therapeutic agents often involves interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise to ensure that new drugs are not only effective but also safe and well-tolerated by patients. The synthesis and characterization of compounds like 1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid are essential steps in this process, providing valuable insights into their potential applications and mechanisms of action.

In conclusion, 1-{cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminomethyl}cyclobutane-1-carboxylic acid (CAS No: 2639448-49-8) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups offers diverse opportunities for drug design and application across multiple therapeutic areas. As computational methods and synthetic techniques continue to advance, compounds like this one will play an increasingly important role in discovering new treatments for human diseases.